
GSK143 dihydrochloride stability and storage
conditions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GSK143 dihydrochloride

Cat. No.: B12417604 Get Quote

Technical Support Center: GSK143
Dihydrochloride
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the stability and storage of GSK143 dihydrochloride.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of GSK143 dihydrochloride?

A1: The solid form of GSK143 dihydrochloride should be stored at -10 to -25°C in a

desiccated environment.[1] It is important to keep the container tightly sealed and protected

from moisture and light.[2] The product is chemically stable under standard ambient conditions

(room temperature) for short periods, but long-term storage should be at the recommended low

temperature.[3]

Q2: What are the recommended storage conditions for stock solutions of GSK143
dihydrochloride?

A2: Stock solutions should be stored in tightly sealed vials, protected from moisture and light.

[2][4] For optimal stability, it is recommended to store stock solutions at -80°C for up to 6

months or at -20°C for up to 1 month.[1][4]

Q3: In which solvents can I dissolve GSK143 dihydrochloride?
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A3: GSK143 dihydrochloride is soluble in water and DMSO. Solubility in water is 100 mg/mL

(240.78 mM), which may require sonication to fully dissolve.[4] Solubility in DMSO is ≥ 50

mg/mL (120.39 mM).[2][4] It is important to use newly opened, anhydrous DMSO as it is

hygroscopic, and water absorption can impact solubility.[4]

Q4: How should I prepare solutions for in vivo experiments?

A4: For in vivo experiments, it is recommended to prepare fresh solutions on the day of use.[4]

If precipitation occurs during preparation, gentle heating and/or sonication can be used to aid

dissolution.[4] Specific solvent systems for in vivo use are detailed in the Experimental

Protocols section.

Q5: Is GSK143 dihydrochloride sensitive to light?

A5: While specific photodegradation studies are not readily available, it is recommended as a

general precaution to protect both the solid compound and its solutions from light.[2][4]
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Issue Possible Cause Recommended Solution

Precipitation or phase

separation during solution

preparation.

The compound may have

limited solubility in the chosen

solvent system at the desired

concentration.

Use gentle heating and/or

sonication to aid dissolution.[4]

Consider adjusting the solvent

ratios or using a different

formulation as described in the

Experimental Protocols.

Inconsistent experimental

results.

This could be due to

degradation of the compound

from improper storage or

handling, or variability in

solution concentration.

Ensure the solid compound

and stock solutions are stored

at the recommended

temperatures and protected

from light and moisture.[1][2][4]

Prepare fresh working

solutions for each experiment

and ensure the compound is

fully dissolved before use.

Difficulty dissolving the

compound in water.

The dissolution rate in

aqueous solutions may be

slow.

Use of an ultrasonic bath is

recommended to facilitate

dissolution in water.[4]

Data Summary
Storage Conditions
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Form
Storage
Temperature

Duration Special Conditions

Solid (Powder) -10 to -25°C Long-term

Desiccated, tightly

sealed, away from

light.[1][2]

Stock Solution -80°C Up to 6 months

Tightly sealed, away

from moisture and

light.[1][4]

Stock Solution -20°C Up to 1 month

Tightly sealed, away

from moisture and

light.[1][4]

Experimental Protocols
Preparation of Solutions for In Vivo Administration
The following protocols are for the preparation of GSK143 dihydrochloride solutions for in

vivo use. It is recommended to prepare these solutions fresh on the day of the experiment.[4]

Protocol 1:

Add 10% DMSO to the calculated mass of GSK143 dihydrochloride and vortex to dissolve.

Add 40% PEG300 and mix.

Add 5% Tween-80 and mix.

Add 45% saline to reach the final volume and mix until a clear solution is obtained.

Solubility: ≥ 2.5 mg/mL (6.02 mM)[4]

Protocol 2:

Dissolve GSK143 dihydrochloride in 10% DMSO.

Add 90% (20% SBE-β-CD in Saline) to the DMSO solution and mix.
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Solubility: ≥ 2.5 mg/mL (6.02 mM)[4]

Protocol 3:

Dissolve GSK143 dihydrochloride in 10% DMSO.

Add 90% Corn Oil to the DMSO solution and mix.

Solubility: ≥ 2.5 mg/mL (6.02 mM)[4]
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GSK143 Dihydrochloride Handling and Storage Workflow
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Caption: Workflow for handling and storing GSK143 dihydrochloride.
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Troubleshooting Precipitation Issues
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Caption: Logical steps for troubleshooting precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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